4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone

• IUPAC Name: 4-chloro-N-[(E)-(4-fluorophenyl)methylideneamino]phthalazin-1-amine
• InChI: InChI=1S/C15H10ClFN4/c16-14-12-3-1-2-4-13(12)15(21-19-14)20-18-9-10-5-7-11(17)8-6-10/h1-9H,(H,20,21)/b18-9+
• InChI Key: KEABDXJILILOCR-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)NN=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)N/N=C/C3=CC=C(C=C3)F
• Molecular Formula: C15H10ClFN4
• Molecular Weight: 300.72 g/mol

Description

4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone, also known as FCPH, is an organic compound that has gained attention in the field of scientific research due to its potential applications in various areas. This compound is a hydrazone derivative of phthalazine, which is a heterocyclic organic compound.

Mechanism of Action

The mechanism of action of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. It has also been found to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of inflammation. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been shown to inhibit the replication of the hepatitis C virus by targeting the viral NS5B polymerase.

Advantages and Limitations for Lab Experiments

4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to be stable under various conditions. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been shown to have low toxicity and high selectivity towards cancer cells. However, 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone. One potential area of research is the development of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone derivatives with improved solubility and stability. Another area of research is the study of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone in combination with other anti-cancer or anti-inflammatory agents. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has also been studied for its potential use as a diagnostic tool for cancer and viral infections. Further research is needed to fully understand the mechanism of action of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone and its potential applications in various areas of scientific research.

Synthesis Methods

4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone can be synthesized through a multistep process involving the reaction of 4-fluorobenzaldehyde with hydrazine hydrate and phthalic anhydride. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product. The purity of 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone can be improved by recrystallization and column chromatography.

Scientific Research Applications

4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been found to have potential applications in various areas of scientific research. It has been studied for its anti-tumor, anti-inflammatory, and anti-viral properties. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. 4-fluorobenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has been studied for its ability to inhibit the replication of the hepatitis C virus.